Cas no 1361767-73-8 (2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine)

• Product Name: 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine
• CAS No: 1361767-73-8
• MF: C₁₂H₈Cl₂FN
• MW: 256.103024482727
• CID: 4790138
• Update Time: 2025-05-20

2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine

• Inchi： 1S/C12H8Cl2FN/c13-8-4-2-5-9(14)11(8)7-3-1-6-10(15)12(7)16/h1-6H,16H2
• InChI Key： ZRFBGUGSWBGCIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine

2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine: A Comprehensive Overview

2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine (CAS No. 1361767-73-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a biphenyl ring system with chlorine and fluorine substituents, making it a versatile building block for advanced chemical synthesis.

The molecular structure of 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine consists of two phenyl rings connected by a single bond. The substitution pattern includes two chlorine atoms at the 2' and 6' positions of the biphenyl system and a fluorine atom at the 3-position of the phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and functionality in various chemical reactions.

Recent studies have highlighted the potential of biphenyl amine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of halogen substituents in 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine enhances its ability to participate in hydrogen bonding and π-interactions, making it an ideal candidate for designing bioactive molecules. Researchers have demonstrated that this compound can serve as a scaffold for constructing small-molecule inhibitors targeting specific protein kinases involved in cancer and inflammatory diseases.

In addition to its pharmaceutical applications, biphenyl amine derivatives like 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine are also being explored in the field of agrochemicals. Recent advancements in agricultural chemistry have focused on developing eco-friendly pesticides and herbicides with high efficacy and low environmental impact. The compound's ability to modulate enzyme activity through its unique electronic properties makes it a promising candidate for designing next-generation crop protection agents.

The synthesis of 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine involves a multi-step process that typically begins with the preparation of intermediates such as dichlorobenzene derivatives. Advanced techniques like Suzuki coupling and Buchwald-Hartwig amination have been employed to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis but also comply with green chemistry principles by minimizing waste generation.

From a materials science perspective, biphenyl amine derivatives are gaining attention due to their potential applications in organic electronics. The compound's ability to act as an electron donor or acceptor in π-conjugated systems makes it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have shown that incorporating 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine into polymer blends can significantly enhance their charge transport properties, paving the way for more efficient electronic devices.

In conclusion, 2',6'-Dichloro-3-fluoro-biphenyl-2-ylamine (CAS No. 1361767-73-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in the development of innovative solutions for healthcare, agriculture, and electronics. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is expected to grow significantly.